Cas no 4592-62-5 (Isothiazol-3-amine)

Isothiazol-3-amine is a heterocyclic organic compound featuring an isothiazole ring with an amine functional group at the 3-position. This structure imparts versatility in synthetic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and specialty materials. Its reactive amine group enables facile derivatization, allowing for the synthesis of diverse derivatives with tailored properties. The isothiazole core contributes to stability and potential bioactivity, making it valuable in drug discovery and development. High purity grades are available for research and industrial applications, ensuring consistent performance in synthetic pathways. Proper handling and storage are recommended due to its reactivity.

Isothiazol-3-amine structure

Product Name:Isothiazol-3-amine

CAS No:4592-62-5

MF:C₃H₄N₂S

MW:100.142258644104

MDL:MFCD19216646

CID:1035223

PubChem ID:12836760

Update Time:2025-05-28

Isothiazol-3-amine Chemical and Physical Properties

Names and Identifiers

- Isothiazol-3-amine
- 1,2-Thiazol-3-amine
- 3-Isothiazolamine
- 4592-62-5
- SCHEMBL456085
- DTXSID20511108
- 3-aminoisothiazole
- aminoisothiazole
- CS-0054971
- AKOS006348480
- DA-23477
- J-521602
- IYCKMNAVTMOAKD-UHFFFAOYSA-N
- EN300-245380
- Isothiazol-?3-?aMine
- MDL： MFCD19216646
- Inchi： 1S/C3H4N2S/c4-3-1-2-6-5-3/h1-2H,(H2,4,5)
- InChI Key： IYCKMNAVTMOAKD-UHFFFAOYSA-N
- SMILES： S1C=CC(N)=N1

Computed Properties

Exact Mass: 100.00962
Monoisotopic Mass: 100.00951931g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 48.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 67.2Å²

Experimental Properties

Boiling Point: 103.0±23.0℃ at 760 mmHg
PSA: 38.91

Isothiazol-3-amine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Isothiazol-3-amine Pricemore >>

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